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Introduction
The renin-angiotensin system (RAS) is a critical hormonal cascade that regulates blood

pressure and fluid balance. A key counter-regulatory axis within this system is the angiotensin-

converting enzyme 2 (ACE2)/angiotensin-(1-7)/Mas receptor pathway. Angiotensin-(1-7) [Ang-

(1-7)], through its interaction with the Mas receptor, generally opposes the vasoconstrictive and

proliferative effects of angiotensin II (Ang II). A 779 is a potent and selective antagonist of the

Mas receptor, making it an invaluable tool for elucidating the physiological roles of the

ACE2/Ang-(1-7)/Mas axis. This technical guide provides an in-depth overview of A 779's effect

on blood pressure regulation, supported by quantitative data, detailed experimental protocols,

and signaling pathway visualizations.

Data Presentation
Table 1: In Vitro Binding Affinity of A 779
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Ligand Receptor Assay Type IC50 (nM) Reference

A 779 Mas
Radioligand

Binding
0.3 [1]

Ang-(1-7) Mas
Radioligand

Binding
6.9 [1]

Ang II Mas
Radioligand

Binding
53.3 [1]

A 779 AT1
Radioligand

Binding
> 1000

A 779 AT2
Radioligand

Binding
> 1000

Table 2: In Vivo Effects of A 779 on Blood Pressure in
Rodent Models
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Animal Model Treatment Dose

Effect on Mean
Arterial
Pressure
(MAP)

Reference

Dahl Salt-

Sensitive Rats

(High Salt Diet)

Ang-(1-7) 24 µg/kg (i.v.)
Reduction in

MAP
[2]

Dahl Salt-

Sensitive Rats

(High Salt Diet)

A 779 + Ang-(1-

7)
48 µg/kg (i.v.)

Partial blockade

of Ang-(1-7)-

induced MAP

reduction

[2]

Spontaneously

Hypertensive

Rats (SHR)

Ang-(1-7)
Intravenous

injection

Decrease in

MAP
[3]

Spontaneously

Hypertensive

Rats (SHR)

A 779
Intravenous

injection

Increase in MAP

and abolishment

of Ang-(1-7)'s

hypotensive

effect

[3]

Two-Kidney,

One-Clip (2K1C)

Hypertensive

Rats

A 779
4 µg/h (ICV

infusion)

Reversal of

enalapril-induced

improvement in

baroreflex

sensitivity

[4]

Signaling Pathways
The ACE2/Ang-(1-7)/Mas receptor axis plays a crucial role in counteracting the effects of the

classical ACE/Ang II/AT1 receptor axis. A 779, by selectively blocking the Mas receptor,

prevents the downstream signaling of Ang-(1-7).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11814618/
https://pubmed.ncbi.nlm.nih.gov/11814618/
https://pubmed.ncbi.nlm.nih.gov/30880106/
https://pubmed.ncbi.nlm.nih.gov/30880106/
https://www.ahajournals.org/doi/10.1161/01.HYP.30.3.549
https://www.benchchem.com/product/b15605931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Angiotensin I

Angiotensin II

 ACE

Angiotensin-(1-7)

 ACE2

AT1 Receptor

Mas Receptor

ACE ACE2

Vasoconstriction,
Proliferation,
Inflammation

Vasodilation,
Anti-proliferation,
Anti-inflammatory

A 779

 Antagonism

Click to download full resolution via product page

The Renin-Angiotensin System with A 779's site of action.
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Downstream of the Mas receptor, Ang-(1-7) can inhibit Ang II-mediated signaling pathways,

such as the ERK1/2 cascade, which is involved in cell proliferation and inflammation. A 779
blocks this inhibitory effect.
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A 779's impact on downstream signaling of Ang-(1-7).

Experimental Protocols
Radioligand Binding Assay for Mas Receptor
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This protocol is designed to determine the binding affinity of A 779 for the Mas receptor using a

competitive radioligand binding assay.

Materials:

Cell membranes expressing the Mas receptor

Radioligand (e.g., [125I]-Ang-(1-7))

A 779 (unlabeled)

Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4)

Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

Glass fiber filters

Scintillation fluid

Scintillation counter

Procedure:

Prepare a series of dilutions of A 779.

In a microplate, combine the cell membranes, a fixed concentration of the radioligand, and

varying concentrations of A 779.

Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow

binding to reach equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester.

Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

Place the filters in scintillation vials with scintillation fluid.

Quantify the radioactivity on the filters using a scintillation counter.
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Analyze the data using a nonlinear regression to determine the IC50 value of A 779.

Measurement of Mean Arterial Pressure (MAP) in
Conscious Rats
This protocol describes the direct measurement of blood pressure in conscious, freely moving

rats using telemetry or indwelling catheters.

Materials:

Male Wistar or Spontaneously Hypertensive Rats (SHR)

Telemetry transmitter or indwelling arterial catheter

Surgical instruments

Anesthesia (e.g., isoflurane)

Data acquisition system

Procedure:

Anesthetize the rat and surgically implant the telemetry transmitter's catheter into the

abdominal aorta or an indwelling catheter into the carotid or femoral artery.

Allow the animal to recover from surgery for at least 5-7 days.

House the rat in a cage that allows for free movement.

Record baseline MAP and heart rate for a control period.

Administer A 779 via the desired route (e.g., intravenous infusion, intracerebroventricular).

Continuously record MAP and heart rate throughout the experiment.

Analyze the data to determine the effect of A 779 on blood pressure.

Induction of Hypertension in Rats
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Two-Kidney, One-Clip (2K1C) Model: This model induces renovascular hypertension.[5][6]

Anesthetize a rat and make a flank incision to expose the left kidney.

Carefully dissect the left renal artery from the renal vein.

Place a silver or titanium clip with a specific internal diameter (e.g., 0.23 mm) around the

renal artery to partially constrict it.[5]

Suture the incision and allow the animal to recover.

Hypertension typically develops over several weeks.

Dahl Salt-Sensitive (SS) Rat Model: This is a genetic model of salt-sensitive hypertension.

Obtain Dahl SS rats from a commercial vendor.

Feed the rats a high-salt diet (e.g., 8% NaCl) to induce hypertension.[2]

Monitor blood pressure regularly to confirm the development of hypertension.

Vascular Smooth Muscle Cell (VSMC) Proliferation
Assay
This protocol assesses the effect of A 779 on Ang II-induced VSMC proliferation.[7][8]

Materials:

Rat aortic VSMCs

Cell culture medium (e.g., DMEM with 10% FBS)

Angiotensin II

A 779

[3H]-thymidine or a non-radioactive proliferation assay kit (e.g., BrdU)

Procedure:
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Culture VSMCs in appropriate medium.

Seed the cells in a multi-well plate and allow them to adhere.

Serum-starve the cells for 24-48 hours to synchronize them in a quiescent state.

Pre-treat the cells with A 779 for a specified time.

Stimulate the cells with Ang II in the presence or absence of A 779.

Add [3H]-thymidine or BrdU to the wells and incubate for a period to allow for incorporation

into newly synthesized DNA.

Harvest the cells and measure the amount of incorporated [3H]-thymidine or BrdU as an

indicator of cell proliferation.

Western Blotting for ERK1/2 Phosphorylation
This protocol is used to detect the effect of A 779 on Ang-(1-7)'s ability to inhibit Ang II-induced

phosphorylation of ERK1/2.[9][10]

Materials:

VSMCs or other relevant cell types

Angiotensin II

Angiotensin-(1-7)

A 779

Lysis buffer

Primary antibodies (anti-phospho-ERK1/2, anti-total-ERK1/2)

HRP-conjugated secondary antibody

Chemiluminescent substrate
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Western blotting equipment

Procedure:

Culture and treat cells as described in the VSMC proliferation assay.

Lyse the cells to extract total protein.

Determine protein concentration using a BCA or Bradford assay.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

Incubate the membrane with the primary antibody against phospho-ERK1/2.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an antibody against total ERK1/2 to normalize for

protein loading.

Conclusion
A 779 is a critical pharmacological tool for investigating the ACE2/Ang-(1-7)/Mas receptor axis.

Its high selectivity for the Mas receptor allows for precise dissection of the physiological and

pathophysiological roles of Ang-(1-7). The data and protocols presented in this guide

demonstrate that A 779 effectively blocks the vasodilatory and anti-proliferative effects of Ang-

(1-7), thereby influencing blood pressure regulation. This information is vital for researchers

and drug development professionals working to understand and target the renin-angiotensin

system in cardiovascular diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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